Cas no 2680801-60-7 (2-(1r,4r)-4-(acetamidomethyl)cyclohexylacetic acid)

• Product Name: 2-(1r,4r)-4-(acetamidomethyl)cyclohexylacetic acid
• CAS No: 2680801-60-7
• MF: C₁₁H₁₉NO₃
• MW: 213.273463487625
• CID: 5650613
• PubChem ID: 84041289
• Update Time: 2025-08-04

2-(1r,4r)-4-(acetamidomethyl)cyclohexylacetic acid Chemical and Physical Properties

Names and Identifiers

• 1547197-54-5
• 2680801-60-7
• 2-[(1r,4r)-4-(acetamidomethyl)cyclohexyl]acetic acid
• EN300-28273363
• 2-[4-(acetamidomethyl)cyclohexyl]acetic acid
• EN300-28273374
• 2-(1r,4r)-4-(acetamidomethyl)cyclohexylacetic acid

• Inchi： 1S/C11H19NO3/c1-8(13)12-7-10-4-2-9(3-5-10)6-11(14)15/h9-10H,2-7H2,1H3,(H,12,13)(H,14,15)
• InChI Key： GJIRYDXPUAURGQ-UHFFFAOYSA-N
• SMILES： OC(CC1CCC(CNC(C)=O)CC1)=O

Computed Properties

• Exact Mass: 213.13649347g/mol
• Monoisotopic Mass: 213.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 66.4Ų

Additional information on 2-(1r,4r)-4-(acetamidomethyl)cyclohexylacetic acid

2-(1R,4R)-4-(Acetamidomethyl)cyclohexylacetic Acid: A Comprehensive Overview

2-(1R,4R)-4-(Acetamidomethyl)cyclohexylacetic acid is a compound with the CAS number 2680801-60-7, which has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug development. The molecule consists of a cyclohexane ring with specific stereochemistry at the 1R and 4R positions, making it a chiral compound with distinct physical and chemical properties.

The cyclohexane ring serves as the core structure of this compound, with a substituent at the 4-position that includes an acetamidomethyl group. This group introduces additional functional diversity to the molecule, enhancing its potential for interaction with biological systems. Recent studies have highlighted the importance of such structural motifs in modulating pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). The presence of the acetamido group also suggests potential enzymatic interactions, particularly with proteases and other enzymes involved in peptide metabolism.

One of the most intriguing aspects of 2-(1R,4R)-4-(acetamidomethyl)cyclohexylacetic acid is its stereochemistry. The specific configuration at the 1R and 4R positions plays a critical role in determining the compound's biological activity. Stereoisomers often exhibit vastly different pharmacological profiles, and this compound is no exception. Researchers have demonstrated that the (1R,4R) configuration confers optimal binding affinity to certain receptors or enzyme active sites, making it a promising lead compound for drug discovery.

Recent advancements in computational chemistry have enabled detailed modeling of this compound's interactions with biological targets. For instance, molecular docking studies have revealed that 2-(1R,4R)-4-(acetamidomethyl)cyclohexylacetic acid exhibits strong binding affinity to G-protein coupled receptors (GPCRs), which are key targets in treating various diseases such as hypertension and neurodegenerative disorders. These findings underscore the compound's potential as a scaffold for developing novel therapeutics.

In addition to its pharmacological relevance, 2-(1R,4R)-4-(acetamidomethyl)cyclohexylacetic acid has also been studied for its synthetic versatility. The cyclohexane ring can be readily modified to introduce additional functional groups, enabling the creation of a diverse library of analogs. This modular approach has facilitated high-throughput screening campaigns aimed at identifying lead compounds with enhanced potency and selectivity.

From a synthetic perspective, the preparation of 2-(1R,4R)-4-(acetamidomethyl)cyclohexylacetic acid involves a multi-step process that typically begins with the synthesis of a cyclohexane derivative. Subsequent steps may include acetylation, amide bond formation, and stereochemical resolution to obtain the desired enantiomer. Recent innovations in asymmetric synthesis have significantly improved the yield and enantioselectivity of these reactions, making large-scale production more feasible.

The biological evaluation of this compound has revealed promising results in preclinical models. For example, studies conducted in rodent models of chronic pain have demonstrated that 2-(1R,4R)-4-(acetamidomethyl)cyclohexylacetic acid exhibits potent analgesic activity without inducing tolerance or dependence. These findings suggest that the compound could serve as a novel therapeutic agent for managing pain conditions that are resistant to conventional treatments.

Beyond its pharmacological applications, this compound has also been explored for its role in chemical biology research. Its unique structure makes it an ideal probe for studying enzyme mechanisms and receptor-ligand interactions. For instance, researchers have utilized this compound as a tool to investigate the role of acetylation in protein stability and function.

In conclusion, 2-(1R,4R)-4-(acetamidomethyl)cyclohexylacetic acid (CAS No: 2680801-60-7) is a versatile compound with significant potential in drug discovery and chemical biology research. Its unique structural features, coupled with recent advances in synthetic and computational techniques, position it as a valuable asset in developing innovative therapeutic agents.